Cas no 2227711-32-0 ((2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid)

• Product Name: (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• CAS No: 2227711-32-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6266785
• PubChem ID: 165536935
• Update Time: 2025-06-26

(2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• (2S)-2-{[(1RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid
• EN300-1474792
• 2227711-32-0

• Inchi： 1S/C25H28N2O5/c1-2-22(24(29)30)27-23(28)15-11-12-16(13-15)26-25(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22H,2,11-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,16+,22+/m1/s1
• InChI Key： YYEFHZSIAVQNOR-VVBPWWLESA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CC[C@@H](C(N[C@H](C(=O)O)CC)=O)C1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid

Introduction to (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic Acid (CAS No. 2227711-32-0)

Compound with the chemical name (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2227711-32-0) represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its chiral centers and complex functional groups, has garnered considerable attention for its potential applications in drug development and biologically active molecule synthesis. The compound's unique architecture, featuring a cyclopentylformamido moiety linked to a fluorenylmethoxycarbonyl group, positions it as a versatile intermediate in the synthesis of novel therapeutic agents.

The significance of this compound is further underscored by its structural features, which include multiple stereocenters and a rigid bicyclic system. Such structural motifs are often employed in the design of bioactive molecules due to their ability to mimic natural substrates and interact with biological targets with high specificity. The presence of the (2S) configuration at the second carbon atom and the (1RS,3SR) configuration at the third carbon atom contribute to the compound's stereochemical complexity, which is critical for its biological activity and pharmacological properties.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can be incorporated into drug candidates to enhance their efficacy and reduce side effects. The fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide chemistry, is particularly noteworthy for its stability under various reaction conditions and its ease of removal. The incorporation of this group into the compound under discussion not only facilitates its synthesis but also opens up possibilities for further derivatization and functionalization.

The cyclopentylformamido moiety is another key feature of this compound that warrants detailed discussion. This structural unit has been extensively studied for its role in enhancing binding affinity and selectivity in drug molecules. Its rigid framework provides a stable scaffold that can interact favorably with biological targets, while its amide bond offers opportunities for hydrogen bonding interactions. These characteristics make it an attractive component in the design of small-molecule drugs targeting various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that this compound can effectively bind to several protein targets, including enzymes and receptors involved in critical biological pathways. These findings suggest that it may have therapeutic potential in treating conditions such as cancer, inflammation, and neurological disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopentylformamido bond, followed by the introduction of the fluorenylmethoxycarbonyl group. Advances in synthetic methodologies have made it possible to achieve these transformations under mild conditions, minimizing side reactions and improving overall efficiency.

The pharmacological profile of this compound is currently under investigation in several preclinical studies. Initial results indicate that it exhibits promising activity against various disease models, including tumor growth inhibition and anti-inflammatory effects. These findings are particularly encouraging given the growing demand for novel therapeutics with improved efficacy and safety profiles.

In conclusion, (2S)-2-{(1RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2227711-32-0) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in shaping the future of drug discovery and development.